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For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical entities is paramount for successful experimental design,

formulation, and synthesis. This guide provides an in-depth exploration of the core physical

characteristics of methyl 2-methoxypropionate (CAS RN: 17639-76-8), a versatile ester with

applications as a pharmaceutical intermediate.[1][2][3][4] This document moves beyond a

simple recitation of values, offering insights into the experimental methodologies used to

determine these properties, thereby equipping the reader with a foundational understanding of

not just the "what," but also the "how" and "why."

Introduction to Methyl 2-Methoxypropionate
Methyl 2-methoxypropionate, systematically named methyl 2-methoxypropanoate, is an

organic ester with the molecular formula C₅H₁₀O₃.[1][5] It is a colorless liquid that is soluble in

water and various organic solvents, including ethanol and ether.[1][5] Its utility as a solvent in

coatings and adhesives, and as an intermediate in organic synthesis, underscores the

importance of a detailed physical property profile.[5]

Core Physical Properties
A precise understanding of a compound's physical properties is the bedrock of its application in

research and development. These properties dictate its behavior in various environments and

processes, from reaction kinetics to formulation stability.
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Summary of Physical Data
The known physical properties of methyl 2-methoxypropionate are summarized in the table

below. It is important to note that some of these values are estimated and should be confirmed

by experimental determination for critical applications.

Property Value Source(s)

Molecular Formula C₅H₁₀O₃ [1][5]

Molecular Weight 118.13 g/mol [1][6]

Appearance Colorless liquid [5]

Boiling Point
136.2 °C at 760 mmHg

(estimated)
[7]

Density 1.0108 g/cm³ [2]

Refractive Index 1.3970 [2]

Flash Point 36 °C (96.8 °F) [2]

Water Solubility
9.702 x 10⁴ mg/L at 25 °C

(estimated)
[7]

logP (o/w) 0.360 (estimated) [7]

Vapor Pressure 7.5 mmHg at 25 °C (estimated) [7]

Experimental Determination of Physical Properties
To ensure the highest fidelity of data, direct experimental measurement is indispensable. The

following section details the standard protocols for determining key physical properties of liquid

compounds like methyl 2-methoxypropionate. This approach is rooted in the principle of self-

validating systems, where robust methodology ensures trustworthy and reproducible results.

Boiling Point Determination
The boiling point is a fundamental property that informs purification strategies, such as

distillation, and provides an indication of a substance's volatility.
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Experimental Protocol: Micro-Boiling Point Determination

This method is advantageous when working with limited sample volumes.

Sample Preparation: Place approximately 0.5 mL of methyl 2-methoxypropionate into a

small test tube.

Capillary Tube Insertion: Invert a sealed-end capillary tube and place it inside the test tube

containing the sample.

Apparatus Setup: Attach the test tube to a thermometer and immerse the assembly in a

heating bath (e.g., a Thiele tube filled with mineral oil).

Heating and Observation: Gently heat the apparatus. A continuous stream of bubbles will

emerge from the capillary tube as the liquid's vapor pressure approaches the external

pressure.

Boiling Point Reading: Remove the heat source once a steady stream of bubbles is

observed. The boiling point is the temperature at which the liquid just begins to be drawn into

the capillary tube as the apparatus cools.[8]

Apparatus Setup
Procedure

1. Sample in Test Tube
2. Inverted Capillary

3. Thiele Tube with Oil
4. Thermometer

Apply Gentle Heat Observe Bubble Stream
Vapor pressure increases

Remove Heat & Cool
Steady stream achieved

Record Temperature
Liquid enters capillary

Click to download full resolution via product page

Caption: Workflow for micro-boiling point determination.

Density Measurement
Density is a critical parameter for solvent-based applications and for calculating mass from a

known volume.
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Experimental Protocol: Pycnometer Method

A pycnometer, or specific gravity bottle, allows for precise determination of density.

Pycnometer Preparation: Thoroughly clean and dry the pycnometer and weigh it accurately.

Sample Filling: Fill the pycnometer with methyl 2-methoxypropionate, ensuring no air

bubbles are present.

Temperature Equilibration: Place the filled pycnometer in a constant temperature bath until it

reaches thermal equilibrium.

Final Weighing: Remove the pycnometer from the bath, dry the exterior, and weigh it again.

Calculation: The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.
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Start

Weigh Empty Pycnometer (m1)

Fill with Liquid

Thermostat to Desired Temp (T)

Weigh Filled Pycnometer (m2)

Calculate Density
ρ = (m2 - m1) / V

End

Click to download full resolution via product page

Caption: Pycnometer method for density determination.

Refractive Index Measurement
The refractive index is a measure of how light propagates through a substance and is a

valuable tool for identifying and assessing the purity of a compound.
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Experimental Protocol: Abbe Refractometer

The Abbe refractometer is a standard instrument for this measurement.

Calibration: Calibrate the refractometer using a standard of known refractive index.

Sample Application: Apply a few drops of methyl 2-methoxypropionate to the prism

surface.

Measurement: Close the prism and adjust the instrument to bring the dividing line between

the light and dark fields into sharp focus at the crosshairs.

Reading: Read the refractive index from the instrument's scale. Temperature control is

crucial as the refractive index is temperature-dependent.

Step 1 Calibrate Instrument Step 2 Apply Sample to Prism Step 3 Adjust Focus & Alignment Step 4 Read Refractive Index

Click to download full resolution via product page

Caption: Procedure for refractive index measurement.

Spectroscopic Characterization (Hypothetical)
While specific spectroscopic data for methyl 2-methoxypropionate is not readily available in

public databases, a description of the expected spectral features provides valuable insight for

its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum would provide information on the number of different

types of protons and their neighboring environments. One would expect to see signals

corresponding to the two methyl groups and the single proton on the chiral center. The

chemical shifts and splitting patterns would be indicative of the electronic environment of

each proton.
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¹³C NMR: The carbon-13 NMR spectrum would show distinct signals for each of the five

carbon atoms in the molecule, confirming the carbon skeleton. The chemical shifts would

differentiate the carbonyl carbon, the methoxy carbons, and the aliphatic carbons.

Infrared (IR) Spectroscopy
The IR spectrum would reveal the presence of key functional groups. A strong absorption band

around 1740 cm⁻¹ would be characteristic of the C=O stretch of the ester group. C-O stretching

vibrations would be expected in the 1300-1000 cm⁻¹ region. The absence of a broad O-H

stretch would confirm the absence of carboxylic acid or alcohol impurities.

Safety and Handling
Methyl 2-methoxypropionate is a flammable liquid and should be handled with appropriate

precautions.[5] It may cause skin, eye, and respiratory irritation.[5] Always consult the Safety

Data Sheet (SDS) before handling and use appropriate personal protective equipment,

including safety glasses, gloves, and a lab coat. Work in a well-ventilated area, preferably a

fume hood.

Conclusion
This technical guide provides a thorough overview of the physical properties of methyl 2-
methoxypropionate, grounded in both established data and the fundamental experimental

protocols for their determination. For the researcher, scientist, and drug development

professional, this integrated approach of presenting not just the data but also the methodology

behind it is crucial for informed decision-making and the successful application of this versatile

chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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